Cas no 2411217-45-1 (2-chloro-N-1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentylacetamide)

• Product Name: 2-chloro-N-1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentylacetamide
• CAS No: 2411217-45-1
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• CID: 6098223
• PubChem ID: 165767971
• Update Time: 2025-06-14

2-chloro-N-1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentylacetamide
• Z1562146530
• 2411217-45-1
• EN300-26602039
• 2-chloro-N-[1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentyl]acetamide

• Inchi： 1S/C12H16ClN3O2/c13-7-9(17)15-12(5-1-2-6-12)11-14-10(18-16-11)8-3-4-8/h8H,1-7H2,(H,15,17)
• InChI Key： FZZMWWSMYWTRRH-UHFFFAOYSA-N
• SMILES： ClCC(NC1(C2=NOC(C3CC3)=N2)CCCC1)=O

Computed Properties

• Exact Mass: 269.0931045g/mol
• Monoisotopic Mass: 269.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų

Additional information on 2-chloro-N-1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentylacetamide

Comprehensive Overview of 2-chloro-N-1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentylacetamide (CAS No. 2411217-45-1)

The compound 2-chloro-N-1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentylacetamide (CAS No. 2411217-45-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the cyclopropyl and 1,2,4-oxadiazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

One of the key reasons for the growing interest in 2-chloro-N-1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentylacetamide is its relevance to current trends in drug discovery. The 1,2,4-oxadiazole ring, a heterocyclic component, is known for its stability and versatility in medicinal chemistry. This has led to its incorporation into numerous pharmaceuticals, including antiviral and anti-inflammatory agents. The presence of the cyclopropyl group further enhances the compound's metabolic stability, a critical factor in the development of long-acting therapeutics.

In addition to its pharmaceutical potential, CAS No. 2411217-45-1 is also being explored in agrochemical applications. The 2-chloroacetamide moiety is a common feature in herbicides and fungicides, suggesting that this compound could play a role in crop protection. With the increasing demand for sustainable agriculture, researchers are investigating its efficacy and environmental impact, aligning with global efforts to reduce chemical residues in food production.

The synthesis of 2-chloro-N-1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentylacetamide involves multi-step organic reactions, often starting with the formation of the 1,2,4-oxadiazole core. Advanced techniques such as microwave-assisted synthesis and catalytic methods are being employed to improve yield and purity. These innovations are part of a broader movement toward greener chemistry, which aims to minimize waste and energy consumption in chemical manufacturing.

From a commercial perspective, the demand for CAS No. 2411217-45-1 is expected to rise as its applications become more widely recognized. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of both academic and industrial researchers. Quality control and regulatory compliance are also critical considerations, ensuring that the compound meets the stringent standards required for research and development.

In summary, 2-chloro-N-1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentylacetamide represents a fascinating area of study with broad implications for science and industry. Its structural complexity and functional diversity make it a valuable tool for advancing knowledge in chemistry and biology. As research continues, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and agriculture.